Cas no 2021539-50-2 ({1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine)
{1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine
- {1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine
- EN300-1282447
- 2021539-50-2
-
- Inchi: 1S/C9H15BrN4/c1-13-9(8(10)5-12-13)6-14-3-2-7(14)4-11/h5,7H,2-4,6,11H2,1H3
- InChI Key: PCSQLJQMSAZTFK-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C)C=1CN1CCC1CN
Computed Properties
- Exact Mass: 258.04801g/mol
- Monoisotopic Mass: 258.04801g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 47.1Ų
{1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1282447-0.05g |
{1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine |
2021539-50-2 | 0.05g |
$1261.0 | 2023-06-07 | ||
| Enamine | EN300-1282447-0.1g |
{1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine |
2021539-50-2 | 0.1g |
$1320.0 | 2023-06-07 | ||
| Enamine | EN300-1282447-0.25g |
{1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine |
2021539-50-2 | 0.25g |
$1381.0 | 2023-06-07 | ||
| Enamine | EN300-1282447-0.5g |
{1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine |
2021539-50-2 | 0.5g |
$1440.0 | 2023-06-07 | ||
| Enamine | EN300-1282447-1.0g |
{1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine |
2021539-50-2 | 1g |
$1500.0 | 2023-06-07 | ||
| Enamine | EN300-1282447-2.5g |
{1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine |
2021539-50-2 | 2.5g |
$2940.0 | 2023-06-07 | ||
| Enamine | EN300-1282447-5.0g |
{1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine |
2021539-50-2 | 5g |
$4349.0 | 2023-06-07 | ||
| Enamine | EN300-1282447-10.0g |
{1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine |
2021539-50-2 | 10g |
$6450.0 | 2023-06-07 | ||
| Enamine | EN300-1282447-50mg |
{1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine |
2021539-50-2 | 50mg |
$1008.0 | 2023-10-01 | ||
| Enamine | EN300-1282447-100mg |
{1-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine |
2021539-50-2 | 100mg |
$1056.0 | 2023-10-01 |
{1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on {1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine
Chemical Profile of {1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine (CAS No. 2021539-50-2)
{1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine, identified by its CAS number 2021539-50-2, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of heterocyclic derivatives, featuring a combination of azetidine and pyrazole moieties, which are well-documented for their biological activity and potential therapeutic applications.
The molecular structure of {1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine incorporates a 4-bromo-1-methyl-1H-pyrazole ring system, which is known for its role in modulating various biological pathways. The presence of a bromine atom at the 4-position enhances the electrophilicity of the pyrazole ring, making it a valuable scaffold for further functionalization and derivatization. This structural feature is particularly relevant in the context of drug discovery, where such modifications can improve binding affinity and selectivity against target enzymes or receptors.
The azetidine ring in this compound contributes to its overall flexibility and reactivity, allowing for diverse interactions within biological systems. Azetidine derivatives have been explored for their potential in developing novel therapeutic agents, particularly in the treatment of inflammatory diseases, infectious disorders, and cancer. The methylazetidinyl moiety further extends the compound's utility by providing a site for chemical modification, enabling the synthesis of more complex derivatives with tailored pharmacological properties.
Recent research in medicinal chemistry has highlighted the significance of pyrazole-based compounds in drug development. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a 4-bromo-1-methylpyrazole moiety into {1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine not only enhances its pharmacological potential but also opens avenues for exploring structure-activity relationships (SAR) in this class of compounds.
One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, particularly cancer. The brominated pyrazole ring in {1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine is ideally positioned to interact with the ATP-binding pockets of kinases, thereby inhibiting their activity. This has led to investigations into its efficacy as an anti-cancer agent, with preliminary studies suggesting promising results in vitro.
The azetidine ring also contributes to the compound's ability to modulate other signaling pathways. For instance, azetidine derivatives have been shown to interact with G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes. By targeting these receptors, {1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-ylmethanamine} may offer therapeutic benefits beyond cancer treatment, including potential applications in managing neurological disorders and cardiovascular diseases.
In terms of synthetic chemistry, {1-(4-bromo-l-methyl-lH-pyrazol-l -5 -yl)methylazetidin-z -yl}methanamine serves as a versatile intermediate for the preparation of more complex molecules. The presence of reactive sites on both the pyrazole and azetidine rings allows for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. This flexibility makes it an attractive building block for medicinal chemists seeking to develop novel drug candidates.
Current research efforts are focused on optimizing the synthesis of {l-(4-bromo-l-methyl-lH-pyrazol-z -5 -yl)methylazetidin-z -yl}methanamine to improve yield and purity while minimizing side reactions. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing the number of steps required and lowering production costs. These improvements are crucial for advancing preclinical studies and eventual clinical trials where scalability and cost-effectiveness are paramount.
The pharmacokinetic properties of {l-(4-bromo-l-methyl-lH-pyrazol-z -5 -yl)methylazetidin-z -yl}methanamine are also under investigation to ensure its suitability for therapeutic use. Factors such as solubility, bioavailability, metabolic stability, and excretion routes must be carefully evaluated to determine its potential as a drug candidate. Computational modeling and experimental techniques are being employed to predict and assess these properties, providing valuable insights into optimizing the compound's pharmacokinetic profile.
One notable application area for {l-(4-bromo-l-methyl-lH-pyrazol-z -5 -yl)methylazetidin-z -yl}methanamine is in the development of antiviral agents. The ability of pyrazole derivatives to interfere with viral replication has been demonstrated in several studies. By targeting viral enzymes or receptors involved in infection processes, this compound may offer a novel approach to combating viral diseases such as influenza or HIV/AIDS. Preliminary experiments have shown promising results in inhibiting viral replication when tested against relevant cell lines.
Another emerging field where {l-(4-bromo-l-methyl-lH-pyrazol-z -5 -yl)methylazetidin-z -yl}methanamine shows promise is neurodegenerative disease research. Pyrazole-based compounds have been investigated for their potential neuroprotective effects against conditions like Alzheimer's disease and Parkinson's disease. The structural features of this compound may allow it to interact with pathological protein aggregates or modulate neurotransmitter systems affected by these diseases. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.
The growing interest in targeted therapy has also driven investigations into using {l-(4-bromo-l-methyl-lH-pyrazol-z -5 -yl)methylazetidin-z -yl}methanamine as a tool for precision medicine applications. By designing derivatives that selectively target specific genetic mutations or biomarkers associated with certain diseases, this compound could enable personalized treatment strategies tailored to individual patients' needs. Such approaches hold great promise for improving treatment outcomes while minimizing side effects associated with conventional therapies.
In conclusion,{l-(4-bromo-l-methyll-H-pyrazol-z -5 ylmethylazetidinylmethanamine (CAS No 2021539 50 2) represents an exciting advancement in pharmaceutical chemistry with far-reaching implications across multiple therapeutic areas Its unique structural features make it highly versatile serving as both an intermediate agent capable modulating diverse biological pathways Additionally ongoing research continues uncover new applications highlighting importance continued exploration development related compounds As science progresses we anticipate seeing even greater contributions from this innovative class molecules shaping future treatments many debilitating conditions
2021539-50-2 ({1-(4-bromo-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)